Cas no 682353-00-0 (4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-(hydroxymethyl)-)

• Product Name: 4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-(hydroxymethyl)-
• CAS No: 682353-00-0
• MF: C₁₁H₈ClNO₄
• MW: 253.638522148132
• CID: 969684
• Update Time: 2024-03-05

4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-(hydroxymethyl)-

• Inchi： 1S/C11H8ClNO4/c12-7-4-2-1-3-6(7)10-9(11(15)16)8(5-14)17-13-10/h1-4,14H,5H2,(H,15,16)
• InChI Key： MRZAVNSLWKMULX-UHFFFAOYSA-N
• SMILES： O1C(CO)=C(C(O)=O)C(C2=CC=CC=C2Cl)=N1

Computed Properties

• Exact Mass: 253.014
• Monoisotopic Mass: 253.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 433.9±40.0 °C(Predicted)
• pka: 2.44±0.36(Predicted)